8-Quinolyl 3,4-dichlorobenzenesulfonate
Description
8-Quinolyl 3,4-dichlorobenzenesulfonate is an ester derivative synthesized by the reaction of 8-hydroxyquinoline with 3,4-dichlorobenzenesulfonyl chloride. This compound combines the bioactive quinoline moiety with the electron-withdrawing 3,4-dichlorobenzenesulfonate group, which may enhance its stability and reactivity in applications such as coordination chemistry or antimicrobial agents.
Properties
CAS No. |
428455-68-9 |
|---|---|
Molecular Formula |
C15H9Cl2NO3S |
Molecular Weight |
354.2g/mol |
IUPAC Name |
quinolin-8-yl 3,4-dichlorobenzenesulfonate |
InChI |
InChI=1S/C15H9Cl2NO3S/c16-12-7-6-11(9-13(12)17)22(19,20)21-14-5-1-3-10-4-2-8-18-15(10)14/h1-9H |
InChI Key |
GTRGYNOUEJOQRE-UHFFFAOYSA-N |
SMILES |
C1=CC2=C(C(=C1)OS(=O)(=O)C3=CC(=C(C=C3)Cl)Cl)N=CC=C2 |
Canonical SMILES |
C1=CC2=C(C(=C1)OS(=O)(=O)C3=CC(=C(C=C3)Cl)Cl)N=CC=C2 |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Similar Compounds
4-Allyl-2-Methoxyphenyl 3,4-Dichlorobenzenesulfonate
- Structure & Synthesis: Synthesized from eugenol (4-allyl-2-methoxyphenol) and 3,4-dichlorobenzenesulfonyl chloride, this compound shares the 3,4-dichlorobenzenesulfonate backbone but differs in the aryl group (allyl-methoxyphenyl vs. quinolyl). The dihedral angle between the benzene rings is 40.53°, indicating moderate steric hindrance .
- Crystallography: No significant short intermolecular contacts are observed in its crystal structure, suggesting weak non-covalent interactions compared to ionic analogs like sodium 3,4-dichlorobenzenesulfonate .
Sodium 3,4-Dichlorobenzenesulfonate
- Properties: As an ionic salt (C₆H₃Cl₂NaO₃S, MW 249.05), it exhibits higher water solubility than ester derivatives. The InChI key reflects its planar sulfonate group and ionic character, contrasting with the covalent ester linkage in 8-quinolyl 3,4-dichlorobenzenesulfonate .
2,3,4,5,6-Pentafluorophenyl 2,3-Dichlorobenzenesulfonate
- Substituent Effects: The 2,3-dichloro substitution (vs. This compound is commercially available (Santa Cruz Biotechnology), highlighting its utility in organic synthesis .
8-Quinolyl Derivatives
- Physical Properties: Related 8-quinolyl compounds, such as 8-quinolyl-acetalylthiocarbamide (m.p. 138–139°C) and 2-thiol-1-(8-quinolyl)glyoxaline (m.p. 295°C), demonstrate high thermal stability, suggesting similar trends for 8-quinolyl 3,4-dichlorobenzenesulfonate .
Research Implications
- Reactivity : The 3,4-dichloro substitution in benzenesulfonate esters enhances electrophilicity, making these compounds suitable for forming coordination complexes or acting as intermediates in drug synthesis.
- Structural Insights: Dihedral angles (e.g., 40.53° in 4-allyl-2-methoxyphenyl analog) influence molecular packing and stability, which may correlate with the performance of 8-quinolyl derivatives in solid-state applications .
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